Cas no 1307025-98-4 (2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid
• CAS No: 1307025-98-4
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD14695187
• CID: 5617904
• PubChem ID: 61384942
• Update Time: 2025-05-19

2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1-methyl-1H-pyrazol-4-yl)sulfanyl]acetic acid
• EN300-2993060
• AKOS010643711
• 1307025-98-4
• 2-(1-methylpyrazol-4-yl)sulfanylacetic acid
• 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid

• MDL： MFCD14695187
• Inchi： 1S/C6H8N2O2S/c1-8-3-5(2-7-8)11-4-6(9)10/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： LIEFGRBCZMPQBY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid

Comprehensive Overview of 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid (CAS No. 1307025-98-4)

2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid (CAS No. 1307025-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing derivative of pyrazole is particularly notable for its potential applications in drug discovery and crop protection. The compound's unique structure, featuring a methylpyrazole core linked to a sulfanylacetic acid moiety, makes it a valuable building block for synthesizing more complex molecules.

Recent trends in medicinal chemistry have shown growing interest in pyrazole derivatives, with researchers actively exploring their use as kinase inhibitors and anti-inflammatory agents. The 1-methyl-1H-pyrazol-4-yl group in this compound is particularly interesting because it appears in several FDA-approved drugs, making 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid a potential precursor for novel therapeutics. Computational chemistry studies suggest this scaffold may interact favorably with various biological targets, though clinical applications remain in early development stages.

From a synthetic chemistry perspective, the sulfanylacetic acid portion of the molecule offers excellent opportunities for further functionalization. This characteristic makes CAS No. 1307025-98-4 particularly valuable for creating diverse compound libraries through straightforward derivatization reactions. Many research teams are investigating its use in click chemistry applications and as a linker in PROTAC (proteolysis targeting chimera) development, which represents one of the hottest trends in current drug discovery.

Environmental considerations have become increasingly important in chemical research, and 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid shows promise in this regard. Preliminary biodegradability studies suggest this compound may have favorable environmental profiles compared to traditional alternatives, making it attractive for sustainable chemistry applications. Researchers are particularly interested in its potential use in developing greener agrochemicals with reduced ecological impact.

The analytical characterization of this compound presents some interesting challenges and opportunities. Advanced techniques like LC-MS and NMR spectroscopy are typically employed to verify the purity and structure of 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid. Recent improvements in analytical instrumentation have made it easier to study such compounds, contributing to better understanding of their properties and behavior in various conditions.

In the context of intellectual property, several patent applications have emerged that incorporate 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid or its derivatives. These filings typically focus on pharmaceutical compositions or agricultural formulations, reflecting the compound's versatility. The growing patent activity suggests that commercial applications may be forthcoming, though significant development work remains before market introduction.

From a regulatory standpoint, current data indicates that 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid (CAS No. 1307025-98-4) falls outside major regulatory restrictions in most jurisdictions. However, as with any chemical substance, proper handling procedures should be followed, and researchers should stay informed about evolving regulations that might affect its use or disposal.

The commercial availability of this compound has improved significantly in recent years, with multiple specialty chemical suppliers now offering 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid in various quantities and purities. This increased accessibility has facilitated broader research into its applications and properties, contributing to a growing body of scientific literature on this interesting molecule.

Looking forward, the potential applications of 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid appear promising but require further investigation. Areas of particular interest include its use in fragment-based drug discovery, as a ligand in metal-organic frameworks, and in the development of novel materials with specific electronic properties. The compound's relatively simple structure combined with its chemical versatility suggests it may find utility in multiple scientific disciplines beyond its current applications.

For researchers working with this compound, several practical considerations are worth noting. The crystalline form of 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid is typically stable under standard laboratory conditions, though proper storage away from strong oxidizers is recommended. Solubility characteristics vary significantly depending on the solvent system, with polar aprotic solvents generally providing the best results for most applications.

In conclusion, 2-(1-methyl-1H-pyrazol-4-yl)sulfanylacetic acid (CAS No. 1307025-98-4) represents an intriguing chemical entity with diverse potential applications across multiple scientific domains. Its combination of structural features, synthetic accessibility, and emerging biological relevance make it a compound worthy of continued investigation. As research progresses, we can expect to see new and innovative uses for this versatile molecule in both academic and industrial settings.